molecular formula C10H16BrNO2S B8722682 N-((4-bromo-5-methylthiophen-2-yl)methyl)-2,2-dimethoxyethanamine

N-((4-bromo-5-methylthiophen-2-yl)methyl)-2,2-dimethoxyethanamine

Cat. No.: B8722682
M. Wt: 294.21 g/mol
InChI Key: OKNBGMVSOJJAQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-((4-bromo-5-methylthiophen-2-yl)methyl)-2,2-dimethoxyethanamine is a useful research compound. Its molecular formula is C10H16BrNO2S and its molecular weight is 294.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16BrNO2S

Molecular Weight

294.21 g/mol

IUPAC Name

N-[(4-bromo-5-methylthiophen-2-yl)methyl]-2,2-dimethoxyethanamine

InChI

InChI=1S/C10H16BrNO2S/c1-7-9(11)4-8(15-7)5-12-6-10(13-2)14-3/h4,10,12H,5-6H2,1-3H3

InChI Key

OKNBGMVSOJJAQM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(S1)CNCC(OC)OC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

(E)-N-((4-bromo-5-methylthiophen-2-yl)methylene)-2,2-dimethoxyethanamine (15.00 g, 51.34 mmol) was taken up in EtOH (50 ml) and treated with sodium borohydride (1.942 g, 51.34 mmol) slowly (some fizzing observed). The reaction was stirred at reflux for 3 hours and at room temperature overnight. The reaction was then concentrated under reduced pressure and the residue was taken up in a mixture of ethyl acetate and water. The layer were separated and the organic layer washed (2×) with an aqueous saturated solution of sodium bicarbonate, then with water and then brine. The organic layer was dried with sodium sulfate and concentrated under reduced pressure to give N-((4-bromo-5-methylthiophen-2-yl)methyl)-2,2-dimethoxyethanamine as a brown oil. MS (M+1) 295.
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
1.942 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

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